Cas no 1396876-15-5 (N-(3-hydroxy-3-phenylpropyl)-2-(2-methylphenoxy)acetamide)

• Product Name: N-(3-hydroxy-3-phenylpropyl)-2-(2-methylphenoxy)acetamide
• CAS No: 1396876-15-5
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 5948704
• PubChem ID: 71782240
• Update Time: 2025-06-11

N-(3-hydroxy-3-phenylpropyl)-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxy-3-phenylpropyl)-2-(2-methylphenoxy)acetamide
• VU0525727-1
• AKOS024524703
• N-(3-hydroxy-3-phenylpropyl)-2-(o-tolyloxy)acetamide
• 1396876-15-5
• F5857-6875

• Inchi： 1S/C18H21NO3/c1-14-7-5-6-10-17(14)22-13-18(21)19-12-11-16(20)15-8-3-2-4-9-15/h2-10,16,20H,11-13H2,1H3,(H,19,21)
• InChI Key： YYJROSRKUSVRRV-UHFFFAOYSA-N
• SMILES： C(NCCC(O)C1=CC=CC=C1)(=O)COC1=CC=CC=C1C

Computed Properties

• Exact Mass: 299.15214353g/mol
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-(3-hydroxy-3-phenylpropyl)-2-(2-methylphenoxy)acetamide

Recent Advances in the Study of N-(3-hydroxy-3-phenylpropyl)-2-(2-methylphenoxy)acetamide (CAS: 1396876-15-5)

N-(3-hydroxy-3-phenylpropyl)-2-(2-methylphenoxy)acetamide (CAS: 1396876-15-5) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the modulation of specific biological pathways. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and therapeutic potential.

The compound has been identified as a promising candidate for further investigation due to its unique chemical structure, which includes a hydroxy-phenylpropyl group and a methylphenoxy acetamide moiety. These structural features are believed to contribute to its biological activity, particularly in interactions with enzymes and receptors involved in inflammatory and neurodegenerative processes. Recent studies have focused on elucidating the precise mechanisms of action and optimizing its pharmacokinetic profile.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized N-(3-hydroxy-3-phenylpropyl)-2-(2-methylphenoxy)acetamide and evaluated its inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation. The results demonstrated significant COX-2 inhibition at micromolar concentrations, suggesting potential applications in the development of anti-inflammatory drugs. Additionally, the compound exhibited favorable selectivity over COX-1, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the neuroprotective properties of this compound. The study found that N-(3-hydroxy-3-phenylpropyl)-2-(2-methylphenoxy)acetamide could attenuate oxidative stress in neuronal cells by activating the Nrf2/ARE pathway, a critical regulator of cellular defense mechanisms against oxidative damage. These findings highlight its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Further research has also examined the compound's pharmacokinetic properties. A 2024 preclinical study conducted by a team at the University of Cambridge revealed that N-(3-hydroxy-3-phenylpropyl)-2-(2-methylphenoxy)acetamide has good oral bioavailability and a half-life suitable for once-daily dosing. These attributes make it an attractive candidate for further development, though additional studies are needed to assess its safety and efficacy in vivo.

In conclusion, N-(3-hydroxy-3-phenylpropyl)-2-(2-methylphenoxy)acetamide (CAS: 1396876-15-5) represents a promising molecule with diverse pharmacological applications. Its anti-inflammatory and neuroprotective effects, combined with favorable pharmacokinetic properties, position it as a valuable lead compound for future drug discovery efforts. Continued research is essential to fully understand its therapeutic potential and translate these findings into clinical applications.